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Compound of Interest

Compound Name: Antibacterial agent 210

Cat. No.: B3330050 Get Quote

Synthesis of Penicillin G
The commercial production of Penicillin G is primarily achieved through a biosynthetic process

involving the fermentation of the fungus Penicillium chrysogenum.[1] While total chemical

synthesis is possible, it is not economically viable for large-scale production.[1] The

biosynthesis begins with three precursor amino acids: L-α-aminoadipic acid, L-cysteine, and L-

valine.[1][2][3] The key enzyme, ACV synthetase (ACVS), condenses these amino acids to

form the tripeptide δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV).[1]

The general workflow for the production and isolation of Penicillin G is outlined below.
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Start

Prepare 2-fold serial dilutions
of Penicillin G in a

96-well microtiter plate

Standardize bacterial inoculum
to 0.5 McFarland turbidity

Inoculate each well with
the standardized bacterial suspension

Incubate the plate at
35-37°C for 18-24 hours

Visually inspect for turbidity.
The lowest concentration without

visible growth is the MIC.
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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